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1,4-Butanedisulfonic Acid

Disodium Salt

Cat. No.: B010914 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,4-Butanedisulfonic acid disodium salt, identified by CAS number 36589-61-4, is a

specialized organosulfur compound.[1] It consists of a four-carbon aliphatic chain with

sulfonate groups at both termini, neutralized by sodium ions.[1] This compound serves as a

crucial intermediate in various chemical syntheses, including pharmaceuticals and advanced

polymers, and also finds utility as a catalyst and buffering agent.[2][3][4] Its defined structure,

high water solubility, and thermal stability make it a versatile reagent in both laboratory and

industrial settings.[1][3] This document provides a comprehensive overview of its chemical

structure, properties, synthesis, and applications.

Chemical Structure and Identification
The fundamental structure of 1,4-Butanedisulfonic acid disodium salt is a linear butane

backbone functionalized at the C1 and C4 positions with sulfonate groups (-SO₃⁻).[1] These

negatively charged groups form ionic bonds with two sodium cations (Na⁺).[1] The parent

compound is Butane-1,4-disulfonic acid.[1][5]

IUPAC Name: disodium;butane-1,4-disulfonate
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Synonyms: Disodium 1,4-Butanedisulfonate, Butane-1,4-disulfonic Acid Disodium Salt, Sodium

1,4-Butanedisulfonate.[6][7]

Molecular Formula: C₄H₈Na₂O₆S₂[1][5][6]
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Caption: 2D structure of 1,4-Butanedisulfonic Acid Disodium Salt.

Physicochemical Properties
The physical and chemical properties of this salt are summarized in the table below. It is

typically a white, crystalline solid that is stable under recommended storage conditions.[8][7] It

is hygroscopic and should be stored under an inert atmosphere.
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Property Value Reference(s)

Molecular Weight 262.20 g/mol

Exact Mass 261.95576888 Da [5]

Appearance White powder or crystal [1][7]

Melting Point >360°C

Solubility Highly soluble in water [1][9]

pKa (Predicted) -2.8 (Strongly acidic parent)

Polar Surface Area 131 Å²

Purity Typically >98.0%

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

Spectroscopic Data
Structural confirmation of 1,4-Butanedisulfonic acid disodium salt is typically achieved using

Nuclear Magnetic Resonance (NMR) spectroscopy.[10] Commercially available standards

confirm the structure via ¹H NMR and ¹³C NMR.

¹H NMR: The proton NMR spectrum is expected to show two multiplets corresponding to the

methylene protons on the butane chain. The protons closer to the electron-withdrawing

sulfonate groups (at C1 and C4) would appear further downfield compared to the protons at

the C2 and C3 positions.

¹³C NMR: The carbon NMR spectrum would similarly display two distinct signals for the two

types of methylene carbons (C1/C4 and C2/C3).

Synthesis and Manufacturing
The primary industrial synthesis of 1,4-Butanedisulfonic acid disodium salt involves the

reaction of a 1,4-dihalogenated butane with sodium sulfite in an aqueous solution.[4][11] This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Butanedisulfonate
https://www.vulcanchem.com/product/vc20863434
https://www.pharmaffiliates.com/en/36589-61-4-butane-1-4-disulfonic-acid-disodium-salt-pa2700595.html
https://www.vulcanchem.com/product/vc20863434
https://wap.guidechem.com/encyclopedia/1-4-butanedisulfonic-acid-diso-dic58044.html
https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://spectrabase.com/compound/212wSilQni4
https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://patents.google.com/patent/CN101219976A/en
https://patents.google.com/patent/CN101450921A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nucleophilic substitution reaction, known as the Strecker sulfite alkylation, is efficient and cost-

effective, particularly when using 1,4-dichlorobutane as the starting material.[4][11]

Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of the target compound.
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Experimental Protocol: Synthesis from 1,4-
Dichlorobutane
The following protocol is a generalized method based on published patent literature.[4][11]

Materials:

1,4-Dichlorobutane

Sodium Sulfite (Na₂SO₃)

Deionized Water

Water-miscible organic solvent (e.g., ethanol or isopropanol)

Procedure:

Reaction Setup: In a suitable reaction vessel equipped with a reflux condenser and

mechanical stirrer, charge sodium sulfite and deionized water. The typical molar ratio of 1,4-

dihalobutane to sodium sulfite is approximately 1:2.[4]

Reactant Addition: Add 1,4-dichlorobutane to the aqueous solution of sodium sulfite.

Reaction Conditions: Heat the mixture to a reflux temperature of 110-120°C with vigorous

stirring.[4] Maintain these conditions for 10 to 20 hours to ensure the reaction proceeds to

completion.[4]

Crystallization and Precipitation: After the reaction period, cool the mixture. Add a water-

miscible organic solvent to the solution to induce the selective precipitation of 1,4-
Butanedisulfonic acid disodium salt, while inorganic byproducts like sodium chloride

remain in the solution.[11]

Isolation: Collect the precipitated solid product by filtration. Wash the filter cake with a small

amount of the organic solvent to remove residual impurities.

Purification and Drying: The crude product can be further purified by recrystallization from

water if necessary.[4] Dry the final product under vacuum to yield a white, crystalline solid.
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Applications in Research and Drug Development
1,4-Butanedisulfonic acid disodium salt is a versatile compound with several key

applications.

Pharmaceutical Intermediate: It is a critical intermediate in the synthesis of S-

Adenosylmethionine (SAMe) Tosylate 1,4-Butanedisulfonate (Simeitai), a drug used for liver

protection.[4]

Catalyst: The compound functions as an effective catalyst in esterification reactions, which

are fundamental in producing plasticizers, solvents, and lubricants.[2] Its purity enhances

reaction efficiency and yield.[3]

Biochemical Buffer: Due to its ability to maintain stable pH levels, it is used as a buffer agent

in various biochemical assays and experiments, ensuring the reproducibility of scientific

results.[2][3]

Polymer Synthesis: It serves as a monomer or intermediate in the production of heat-

resistant specialty polymers required in the aerospace and electronics industries.[2]

Electrolyte Additive: In the field of electrochemistry, it has been used as an electrolyte

additive in lithium-ion batteries to improve ionic conductivity and overall battery performance.

[9]

Safety and Handling
While specific GHS classifications may vary, 1,4-Butanedisulfonic acid disodium salt is
designated with hazard codes indicating it can be toxic (T) and dangerous for the environment

(N).[1] It is considered severely hazardous to water and may pose health risks if inhaled or

ingested, with a potential for bioaccumulation.[1] Standard laboratory safety precautions,

including the use of personal protective equipment (PPE) such as gloves and safety glasses,

should be employed when handling this chemical.[8] It should be handled in a well-ventilated

area to avoid dust generation.[8] Incompatible materials include strong oxidizing agents.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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